![molecular formula C13H7BrClNS B6261089 4-[(3-bromophenyl)sulfanyl]-2-chlorobenzonitrile CAS No. 1405887-04-8](/img/no-structure.png)
4-[(3-bromophenyl)sulfanyl]-2-chlorobenzonitrile
Overview
Description
4-[(3-bromophenyl)sulfanyl]-2-chlorobenzonitrile, also known as 3-bromo-4-chloro-5-sulfamoylbenzonitrile, is an organosulfur compound that has been studied for its various research applications and potential therapeutic uses. It is a colorless solid with a molecular weight of 323.48 g/mol and a melting point of 155–157 °C. This compound has been used in various organic synthesis reactions, including the synthesis of aryl-substituted sulfonamides, sulfonamido-substituted benzodiazepines, and sulfonamido-substituted benzophenones. It has also been studied for its potential applications as an anti-inflammatory agent and as an antioxidant.
Scientific Research Applications
4-[(3-bromophenyl)sulfanyl]-2-chlorobenzonitrile has been studied for its various scientific research applications. It has been used in the synthesis of aryl-substituted sulfonamides, sulfonamido-substituted benzodiazepines, and sulfonamido-substituted benzophenones. It has also been used as a precursor for the synthesis of other organosulfur compounds. Additionally, this compound has been studied as an anti-inflammatory agent and as an antioxidant.
Mechanism of Action
The mechanism of action of 4-[(3-bromophenyl)sulfanyl]-2-chlorobenzonitrile is not fully understood. However, it is believed that this compound may act as an antioxidant by scavenging free radicals and by inhibiting the production of reactive oxygen species. Additionally, it has been suggested that this compound may act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[(3-bromophenyl)sulfanyl]-2-chlorobenzonitrile have not been fully elucidated. However, in vitro studies have shown that this compound has anti-inflammatory and antioxidant properties. Additionally, this compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-[(3-bromophenyl)sulfanyl]-2-chlorobenzonitrile in laboratory experiments is that it is a relatively inexpensive and readily available compound. Additionally, this compound is relatively stable and has a low toxicity profile. However, there are some limitations to using this compound in laboratory experiments. For example, this compound is slightly volatile, which can make it difficult to handle and store. Additionally, this compound is not water soluble, which can limit its solubility in certain reactions.
Future Directions
The potential applications of 4-[(3-bromophenyl)sulfanyl]-2-chlorobenzonitrile are still being explored. Some potential future directions include further investigation into its anti-inflammatory and antioxidant properties, as well as its potential therapeutic uses. Additionally, further research into the synthesis of other organosulfur compounds using this compound as a precursor could be beneficial. Finally, further studies into the mechanism of action of this compound could help to elucidate its biochemical and physiological effects.
Synthesis Methods
The synthesis of 4-[(3-bromophenyl)sulfanyl]-2-chlorobenzonitrile can be achieved through a two-step reaction. The first step involves the reaction of 3-bromophenol with sodium sulfide to generate 3-bromo-4-hydroxy-5-sulfamoylbenzonitrile. This reaction is carried out in aqueous media at a temperature of 80 °C for 1 hour. The second step involves the reaction of the 3-bromo-4-hydroxy-5-sulfamoylbenzonitrile with thionyl chloride to form the desired 4-[(3-bromophenyl)sulfanyl]-2-chlorobenzonitrile. This reaction is carried out in an organic solvent such as dichloromethane at a temperature of 70 °C for 3 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(3-bromophenyl)sulfanyl]-2-chlorobenzonitrile involves the reaction of 3-bromothiophenol with 2-chlorobenzonitrile in the presence of a base and a catalyst.", "Starting Materials": [ "3-bromothiophenol", "2-chlorobenzonitrile", "Base (e.g. potassium carbonate)", "Catalyst (e.g. copper(I) iodide)" ], "Reaction": [ "Step 1: Dissolve 3-bromothiophenol (1 equivalent) and 2-chlorobenzonitrile (1 equivalent) in a suitable solvent (e.g. DMF, DMSO).", "Step 2: Add a base (1.5-2 equivalents) to the reaction mixture and stir for several minutes.", "Step 3: Add a catalyst (e.g. copper(I) iodide, 5 mol%) to the reaction mixture and stir for several hours at elevated temperature (e.g. 100-120°C).", "Step 4: Allow the reaction mixture to cool to room temperature and then pour it into water.", "Step 5: Extract the product with a suitable organic solvent (e.g. dichloromethane).", "Step 6: Dry the organic layer over anhydrous sodium sulfate and then evaporate the solvent under reduced pressure to obtain the crude product.", "Step 7: Purify the crude product by column chromatography or recrystallization to obtain the desired product, 4-[(3-bromophenyl)sulfanyl]-2-chlorobenzonitrile." ] } | |
CAS RN |
1405887-04-8 |
Product Name |
4-[(3-bromophenyl)sulfanyl]-2-chlorobenzonitrile |
Molecular Formula |
C13H7BrClNS |
Molecular Weight |
324.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
